Cas no 1261976-00-4 (3-Bromo-5-(3-chlorophenyl)phenol)

• Product Name: 3-Bromo-5-(3-chlorophenyl)phenol
• CAS No: 1261976-00-4
• MF: C₁₂H₈BrClO
• MW: 283.548321723938
• MDL: MFCD18316063
• CID: 2767066
• PubChem ID: 53221786
• Update Time: 2025-11-02

3-Bromo-5-(3-chlorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261976-00-4
• DTXSID60686389
• 5-Bromo-3'-chloro[1,1'-biphenyl]-3-ol
• MFCD18316063
• 3-Bromo-5-(3-chlorophenyl)phenol, 95%
• 3-BROMO-5-(3-CHLOROPHENYL)PHENOL
• 3-Bromo-5-(3-chlorophenyl)phenol

• MDL： MFCD18316063
• Inchi： 1S/C12H8BrClO/c13-10-4-9(6-12(15)7-10)8-2-1-3-11(14)5-8/h1-7,15H
• InChI Key： ZYLVKIYXHKHQFF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC=C(C=1)Cl)O

Computed Properties

• Exact Mass: 281.94471Da
• Monoisotopic Mass: 281.94471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Bromo-5-(3-chlorophenyl)phenol

Comprehensive Guide to 3-Bromo-5-(3-chlorophenyl)phenol (CAS No. 1261976-00-4): Properties, Applications, and Market Insights

3-Bromo-5-(3-chlorophenyl)phenol (CAS No. 1261976-00-4) is an organobromine compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile applications. This brominated phenol derivative is characterized by the presence of both bromine and chlorine substituents on its aromatic ring, which contribute to its reactivity and utility in various synthetic processes. Researchers and industry professionals often search for terms like "3-Bromo-5-(3-chlorophenyl)phenol synthesis," "CAS 1261976-00-4 applications," and "brominated phenol derivatives" to explore its potential.

The molecular formula of 3-Bromo-5-(3-chlorophenyl)phenol is C₁₂H₈BrClO, with a molecular weight of 283.55 g/mol. Its structure features a phenol group substituted at the 3-position with a bromine atom and at the 5-position with a 3-chlorophenyl group. This arrangement makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical compounds and agrochemicals. The presence of halogen atoms enhances its ability to participate in cross-coupling reactions, a topic frequently searched by chemists interested in "halogenated phenol reactions."

One of the most notable applications of 3-Bromo-5-(3-chlorophenyl)phenol is its role as a building block in medicinal chemistry. It serves as a precursor in the synthesis of biologically active molecules, including potential antimicrobial agents and anti-inflammatory drugs. Recent studies have explored its utility in designing inhibitors for specific enzymes, aligning with the growing interest in "targeted drug design" and "enzyme inhibition mechanisms." Additionally, its derivatives are being investigated for their potential in material science, particularly in the development of advanced polymers with enhanced thermal stability.

The market for 3-Bromo-5-(3-chlorophenyl)phenol is influenced by trends in the pharmaceutical and specialty chemicals sectors. With increasing demand for halogenated intermediates, suppliers and manufacturers are focusing on optimizing production processes to meet industry needs. Searches for "CAS 1261976-00-4 suppliers" and "high-purity brominated phenols" reflect the commercial interest in this compound. Furthermore, regulatory considerations and environmental concerns about halogenated compounds have spurred research into greener synthetic routes, a topic often queried as "sustainable synthesis of brominated phenols."

From a safety and handling perspective, 3-Bromo-5-(3-chlorophenyl)phenol requires standard precautions for handling organic compounds. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability. Researchers frequently look up "handling brominated aromatic compounds" and "stability of halogenated phenols" to ensure safe laboratory practices. While not classified as a hazardous material under most regulations, its halogen content necessitates careful disposal to minimize environmental impact.

In summary, 3-Bromo-5-(3-chlorophenyl)phenol (CAS No. 1261976-00-4) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable tool for synthetic chemists, while market trends highlight its growing importance. By addressing common search queries like "uses of brominated phenols" and "CAS 1261976-00-4 properties," this guide aims to provide a comprehensive resource for professionals and researchers alike.